![molecular formula C16H19ClN2O B2421524 N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide CAS No. 2178338-41-3](/img/structure/B2421524.png)
N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide, also known as ML352, is a novel compound that has gained considerable attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide involves the inhibition of NMT, which is a key enzyme involved in the post-translational modification of proteins. NMT plays a crucial role in the regulation of cell proliferation and survival, making it an attractive target for cancer therapy. By inhibiting NMT, this compound can disrupt the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have favorable biochemical and physiological effects, including high potency and selectivity for NMT inhibition. This compound has also been shown to be well-tolerated in animal models, with no significant toxicity observed at therapeutic doses.
Advantages and Limitations for Lab Experiments
The advantages of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide for lab experiments include its high potency and selectivity for NMT inhibition, which makes it a valuable tool for studying the role of NMT in cancer and other diseases. The limitations of this compound include its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide, including the development of more potent and selective NMT inhibitors, the optimization of the synthesis method to improve yield and purity, and the evaluation of this compound in clinical trials for cancer and neurodegenerative disorders. Additionally, this compound could be used as a tool for studying the role of NMT in other diseases, such as viral infections and autoimmune disorders.
Conclusion:
In conclusion, this compound is a novel compound with potential therapeutic applications in cancer and neurodegenerative disorders. The synthesis of this compound involves a multi-step process that has been optimized for high purity and yield. This compound works by inhibiting the enzyme NMT, which is involved in the regulation of cell proliferation and survival. This compound has favorable biochemical and physiological effects, and its use in lab experiments could lead to the development of new treatments for various diseases.
Synthesis Methods
The synthesis of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide involves a multi-step process that starts with the reaction of 5-Chloro-2-methylphenylamine with propargyl bromide to form N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylamine. This intermediate compound is then reacted with piperidine-4-carboxylic acid to form this compound. The synthesis of this compound has been optimized to yield high purity and yield.
Scientific Research Applications
N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting the enzyme N-myristoyltransferase (NMT), which is involved in the regulation of cell proliferation and survival. In neurodegenerative disorders, this compound has been shown to improve motor function and reduce neuroinflammation in animal models of Parkinson's disease.
properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2O/c1-3-8-19-9-6-13(7-10-19)16(20)18-15-11-14(17)5-4-12(15)2/h1,4-5,11,13H,6-10H2,2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTHGAVCLGFCAGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)C2CCN(CC2)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.